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Compound of Interest

Compound Name: AR-C117977

Cat. No.: B15570877

Disclaimer: A specific Safety Data Sheet (SDS) for AR-C117977 (CAS No. 216685-07-3) is not
publicly available. The following guidance is based on the compound's classification as a
potent monocarboxylate transporter 1 (MCT1) inhibitor and general best practices for handling
potent, biologically active small molecules in a laboratory setting. Researchers should always
perform a risk assessment before handling any new compound and consult with their
institution's Environmental Health and Safety (EHS) department.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with AR-C117977. The focus is on
procedural, step-by-step guidance to ensure safe handling, operation, and disposal.

Personal Protective Equipment (PPE)

Due to the potent biological activity of AR-C117977, a comprehensive approach to personal
protection is mandatory to prevent accidental exposure through inhalation, skin contact, or
ingestion. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Safety Glasses with
Side Shields or

ANSI 787.1 certified

Protects eyes from
splashes of solutions
containing AR-
C117977.

Hand Protection

Nitrile Gloves

Double-gloving is
recommended.
Change gloves
immediately if

contaminated.

Provides a barrier
against skin
absorption. Double-
gloving offers
additional protection in
case of a tear or
puncture in the outer

glove.

Body Protection

Laboratory Coat

Fully buttoned, with
tight-fitting cuffs.

Protects skin and
personal clothing from

contamination.

Respiratory Protection

N95 Respirator or

Required when
handling the solid
form of the compound
or when there is a risk

of aerosol generation.

Fit-testing is essential.

Prevents inhalation of
fine particles of the

potent compound.

Operational Plan: Handling and Experimental

Workflow

Safe handling of AR-C117977 requires a controlled environment and strict adherence to

standard operating procedures.

1. Designated Work Area:

o All work with AR-C117977, especially handling of the solid compound, should be conducted

in a designated area, such as a chemical fume hood or a powder containment hood.
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The work area should be clearly labeled with a warning sign indicating the presence of a
potent compound.

. Weighing and Reconstitution:

Solid Form: When weighing the solid compound, use a balance inside a chemical fume hood
or a powder containment hood to minimize the risk of inhalation. Use appropriate respiratory
protection (N95 or higher).

Solution Preparation: Prepare solutions in a chemical fume hood. Add the solvent to the vial
containing the pre-weighed compound slowly to avoid splashing.

. Experimental Procedures:

When performing experiments, ensure all manipulations of solutions containing AR-C117977
are done in a manner that minimizes aerosol formation.

Use appropriate containment for all experimental vessels.
. Decontamination:

All surfaces and equipment that come into contact with AR-C117977 should be
decontaminated. A suitable decontamination solution (e.g., 1% sodium hypochlorite followed
by a 70% ethanol rinse) should be used. Consult your institution's EHS for approved
decontamination procedures.

Experimental Workflow Diagram
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Caption: Workflow for handling AR-C117977 from preparation to disposal.
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Disposal Plan

Proper disposal of AR-C117977 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

1. Waste Segregation:

 All solid waste contaminated with AR-C117977 (e.g., pipette tips, tubes, gloves, weighing
paper) should be collected in a designated, sealed, and clearly labeled hazardous waste
container.

o Liquid waste containing AR-C117977 should be collected in a separate, sealed, and labeled
hazardous waste container. Do not mix with other chemical waste streams unless approved
by your institution's EHS.

2. Waste Labeling:

¢ All waste containers must be labeled with the words "Hazardous Waste," the full chemical
name "AR-C117977," the CAS number "216685-07-3," and the associated hazards (e.g.,
"Potent Compound,” "Toxic").

3. Waste Disposal:

o Follow your institution's established procedures for the disposal of hazardous chemical
waste.

o Contact your EHS department to arrange for the pickup and disposal of the waste. Do not
pour any liquid waste containing AR-C117977 down the drain.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling the potent MCT1 inhibitor AR-C117977 and ensure a safe laboratory
environment.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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